6-Chloro-3-cyclopropoxypicolinaldehyde

• Molecular Formula: C9H8ClNO2
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 6-chloro-3-cyclopropyloxypyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8ClNO2/c10-9-4-3-8(7(5-12)11-9)13-6-1-2-6/h3-6H,1-2H2
• InChI Key: LPJZYCWPLSYRJG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)Cl)C=O

Description

6-Chloro-3-cyclopropoxypicolinaldehyde is a substituted pyridine derivative featuring a chloro group at the 6-position, a cyclopropoxy group at the 3-position, and an aldehyde functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-3-cyclopropoxypicolinaldehyde typically involves the reaction of 6-chloropicolinaldehyde with cyclopropyl alcohol under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures . The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to yield the desired product.

Industrial Production Methods

Industrial production methods for 6-Chloro-3-cyclopropoxypicolinaldehyde may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems, and stringent quality control measures to ensure high purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions

6-Chloro-3-cyclopropoxypicolinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN3) or thiourea under mild conditions.

Major Products Formed

Oxidation: 6-Chloro-3-cyclopropoxypicolinic acid.

Reduction: 6-Chloro-3-cyclopropoxypicolinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

6-Chloro-3-cyclopropoxypicolinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in medicinal chemistry.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: It is used in the production of specialty chemicals and as a precursor in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-Chloro-3-cyclopropoxypicolinaldehyde involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Key Observations :

• Reactivity: The aldehyde group in all analogs enables nucleophilic additions (e.g., forming imines or hydrazones), but the electron-withdrawing chloro substituent may reduce aldehyde reactivity compared to non-halogenated analogs .

Physicochemical and Toxicological Properties

Stability and Reactivity

• 6-Chloro-3-cyclopropoxypicolinaldehyde : Likely stable under inert conditions but may degrade in the presence of strong acids/bases or oxidizers, as seen in analogs like 6-chloro-4-hydroxypyrimidine (which decomposes under incompatible conditions) .

Toxicity

• Limited acute toxicity data are available for the target compound.

Limitations and Challenges

• Synthesis Complexity: Introducing the cyclopropoxy group requires specialized reagents (e.g., cyclopropanol under Mitsunobu conditions), increasing production costs compared to methoxy analogs.
• Solubility Issues : High lipophilicity may limit aqueous solubility, necessitating formulation adjustments for pharmaceutical use.